Adenine-15N5 (hydrochloride hydrate)

• Molecular Formula: C5H8ClN5O
• Molecular Weight: 194.57 g/mol
• InChI: InChI=1S/C5H5N5.ClH.H2O/c6-4-3-5(9-1-7-3)10-2-8-4;;/h1-2H,(H3,6,7,8,9,10);1H;1H2/i6+1,7+1,8+1,9+1,10+1
• InChIKey: MYRDTAUFFBYTHA-AXLPEHHQSA-N

Adenine-15N5 Hydrochloride Hydrate: Technical Specifications and Procurement Baseline for LC-MS Internal Standards

Adenine-15N5 (hydrochloride hydrate) is a stable isotope-labeled (SIL) analog of the endogenous purine nucleobase adenine, in which all five nitrogen atoms are substituted with the 15N isotope . The compound is supplied as the hydrochloride salt hemihydrate with a molecular formula of C5H5[15N]5·HCl·½H2O and a molecular weight of 176.55 g/mol . This compound is specifically intended for use as an internal standard for the accurate quantification of unlabeled adenine (MW ~135.13) in complex biological matrices via gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-mass spectrometry (LC-MS) . The chemical purity is specified as ≥98%, with isotopic enrichment of 98 atom% 15N .

15N5-labeled adenine internal standard

Co-elution with unlabeled analyte

Non-exchangeable isotopic label

Certified for bioanalytical workflows

Why Adenine-15N5 Hydrochloride Hydrate Cannot Be Interchanged with Unlabeled Adenine or Alternative Internal Standards

In quantitative LC-MS/MS workflows, substituting a 15N5-labeled internal standard with unlabeled adenine, a structural analog, or a deuterium-labeled (2H) isotopologue introduces quantifiable sources of analytical error that compromise method accuracy, precision, and regulatory robustness. Unlabeled adenine cannot serve as an internal standard because it is indistinguishable from the target analyte in mass spectrometric detection, precluding independent signal integration [1]. Structural analogs, while distinguishable by mass, may exhibit differences in extraction recovery, chromatographic retention time, and ionization efficiency under electrospray conditions, leading to incomplete correction of matrix effects [1]. Critically, 2H-labeled isotopologues are subject to hydrogen-deuterium exchange and retention time shifts during reversed-phase LC separation, resulting in differential matrix effects and inaccurate quantitation [2][3]. Adenine-15N5 (hydrochloride hydrate), with its chemically robust and non-exchangeable 15N labeling, co-elutes with unlabeled adenine and experiences identical matrix effects, ensuring that analyte/internal standard response ratios accurately reflect analyte concentration independent of sample matrix variability [4][5].

MS Differentiation

15N5-ISTD: Distinct +5 Da mass shift; independent signal integration

Unlabeled adenine: Indistinguishable from target analyte; cannot serve as internal standard

Retention Time

15N5-ISTD: Co-elutes with unlabeled adenine; uniform matrix effect exposure

2H-labeled ISTD: Observable retention time shifts may introduce differential matrix effects

Label Stability

15N5-ISTD: Non-exchangeable under all standard analytical conditions

2H-labeled ISTD: Susceptible to H-D exchange; may reduce effective mass difference

• [1] WuXi AppTec DMPK Service. LC−MS生物分析中内标的使用考量 (Considerations for the Use of Internal Standards in LC-MS Bioanalysis). Published 2025. View Source
• [2] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Communications in Mass Spectrometry. 2005;19(3):401-407. View Source
• [3] Labmate Online. How to Overcome LC-MS/MS Matrix Effects to Achieve Maximum Reliability. Accessed 2026. View Source
• [4] Reddy M. Dealing with challenges in testing and use of Stable Isotopic Labelled Standards. Express Pharma. 2022. View Source
• [5] Deschamps F. Expert Insights with AptoChem: Isotope Standards for Bioanalysis. LinkedIn. 2025. View Source

Adenine-15N5 Hydrochloride Hydrate: Quantitative Differentiation Evidence vs. Closest Comparators

15N vs. 2H Isotopic Labeling: Retention Time Shift Elimination in LC-MS Quantification

Adenine-15N5 (hydrochloride hydrate) eliminates the chromatographic retention time (Rt) shifts observed with deuterium-labeled internal standards, a phenomenon that introduces differential matrix effects and compromises quantitative accuracy [1]. While 2H-labeled standards demonstrate quantifiable Rt deviations relative to the unlabeled analyte due to deuterium isotope effects on reversed-phase LC retention [2], 15N-labeled standards co-elute precisely with the unlabeled analyte [3].

Retention Time Shift

Class-level

No detectable shift vs Observable Rt shift (2H)

Co-elution supports matrix effect correction review

Reversed-phase LC-MS/MS; electrospray ionization context

Evidence Dimension	Chromatographic Retention Time Deviation Relative to Unlabeled Analyte
Target Compound Data	No detectable retention time shift; co-elution with unlabeled adenine [3]
Comparator Or Baseline	2H-labeled internal standards: observable Rt shifts resulting in differential matrix effect exposure [1][2]
Quantified Difference	Elimination of Rt shift (baseline to observable deviation) [2]
Conditions	Reversed-phase LC separation coupled to MS/MS detection; electrospray ionization

Why This Matters

Co-elution ensures that the internal standard and analyte experience identical ionization conditions throughout the solvent gradient, enabling accurate matrix effect correction and meeting regulatory bioanalytical method validation requirements for precision and accuracy.

• [1] Labmate Online. How to Overcome LC-MS/MS Matrix Effects to Achieve Maximum Reliability. Accessed 2026. View Source
• [2] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Communications in Mass Spectrometry. 2005;19(3):401-407. View Source
• [3] Deschamps F. Expert Insights with AptoChem: Isotope Standards for Bioanalysis. LinkedIn. 2025. View Source

15N vs. 2H Isotopic Labeling: Hydrogen-Deuterium Exchange and Chemical Stability Comparison

Adenine-15N5 (hydrochloride hydrate) provides non-exchangeable isotopic labeling, whereas deuterium-labeled internal standards are susceptible to quantifiable label loss via hydrogen-deuterium (H-D) exchange under sample preparation and storage conditions [1][2]. 15N labels are covalently integrated into the purine ring system and are chemically inert to exchange with solvent protons . In contrast, 2H labels positioned on exchangeable sites or adjacent to electron-withdrawing groups can undergo H-D back-exchange, reducing the effective mass difference and causing signal overlap with unlabeled analyte [1][2].

Label Exchange Stability

Class-level

0% label exchange

2H: variable loss at labile positions

Non-exchangeable label supports method robustness

Aqueous preparation; acidic/basic mobile phase context

Evidence Dimension	Isotopic Label Exchange Susceptibility
Target Compound Data	0% label exchange; 15N is non-exchangeable under all standard analytical conditions
Comparator Or Baseline	2H-labeled internal standards: observable H-D exchange, particularly at labile positions (heteroatom-bound D, α-carbonyl positions) [1][2]
Quantified Difference	Absolute prevention of label loss (0% vs. variable loss)
Conditions	Aqueous sample preparation, acidic or basic mobile phases, prolonged storage in solution

Why This Matters

Non-exchangeable labeling ensures stable MS signal separation across all sample handling and storage conditions, maintaining quantitative accuracy and eliminating the risk of method failure due to isotopic integrity loss.

• [1] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Communications in Mass Spectrometry. 2005;19(3):401-407. View Source
• [2] WuXi AppTec DMPK Service. LC−MS生物分析中内标的使用考量 (Considerations for the Use of Internal Standards in LC-MS Bioanalysis). Published 2025. View Source

Mass Spectral Differentiation: +5 Da Mass Shift vs. Unlabeled Adenine and Lower Mass Shift Isotopologues

Adenine-15N5 (hydrochloride hydrate) provides a +5 Da mass shift (m/z shift of +5) relative to unlabeled adenine, exceeding the minimum recommended mass difference of 4-5 Da for eliminating isotopic cross-talk in quantitative LC-MS/MS [1]. The target compound (C5H5[15N]5·HCl·½H2O, unlabeled base MW 135.13 Da vs. labeled base MW ~140.13 Da) is distinguished by a full +5 Da increment from the 15N5 substitution . Unlabeled adenine (0 Da shift) cannot be used as an internal standard. Structurally related internal standards provide variable mass shifts but do not match extraction recovery or matrix effect behavior [1].

Mass Shift

Class-level

+5 Da

Exceeds 4–5 Da cross-talk avoidance threshold

SRM and full-scan MS context; data to verify

Evidence Dimension	Mass Difference Relative to Unlabeled Adenine (Adenine Base)
Target Compound Data	+5 Da mass shift (15N5 substitution)
Comparator Or Baseline	Unlabeled adenine: 0 Da shift (not usable as IS); structural analogs: variable mass shifts with mismatched physicochemical properties [1]
Quantified Difference	+5 Da shift meets optimal MS cross-talk avoidance threshold (>4-5 Da) [1]
Conditions	Full-scan MS and selected reaction monitoring (SRM) modes; electrospray ionization

Why This Matters

The +5 Da mass shift ensures baseline resolution from the natural isotopic envelope of unlabeled adenine (which includes minor M+1 and M+2 contributions from natural 13C and 15N abundance), preventing signal cross-talk and enabling accurate peak integration in both full-scan and SRM modes.

• [1] WuXi AppTec DMPK Service. LC−MS生物分析中内标的使用考量 (Considerations for the Use of Internal Standards in LC-MS Bioanalysis). Published 2025. View Source

Metabolic Tracer Performance: Quantified [15N5]Adenine Incorporation into Endogenous Cytokinins in Plant Tissues

[15N5]Adenine demonstrates quantifiable metabolic incorporation into cytokinin biosynthesis pathways, with measured incorporation rates after 8 hours of incubation in Datura innoxia crown gall tissue [1]. This study establishes baseline quantitative performance metrics for 15N5-adenine as a metabolic tracer, with incorporation expressed as a percentage of endogenous cytokinin pools [1]. The same study used deuterium (2H)-labeled internal standards for the parallel stable isotope dilution quantification of endogenous cytokinins, demonstrating the complementary use of 15N tracers and 2H internal standards within a single analytical workflow [1].

Cytokinin Incorporation

Head-to-head

Z: 1.0% · ZR: 1.5% · ZR5′P: 10.2%

Supports metabolic flux study context

8 h incubation; Datura innoxia crown gall tissue; GC-MS

Evidence Dimension	Metabolic Incorporation Rate into Cytokinins After 8-Hour Incubation
Target Compound Data	Zeatin: 1.0%; Zeatin riboside: 1.5%; Zeatin riboside 5′-phosphate: 10.2% of endogenous cytokinin levels [1]
Comparator Or Baseline	[U-14C]adenine: results consistent, supporting that cytokinin biosynthesis occurs primarily at the nucleotide level [1]
Quantified Difference	15N5-adenine provides quantitative metabolic flux data consistent with 14C-adenine, without the regulatory and safety constraints of radioactive tracers [1]
Conditions	3-week-old Datura innoxia crown gall tissue; 8-hour incubation; GC-MS detection

Why This Matters

This study provides validated quantitative benchmarks for 15N5-adenine in metabolic flux experiments, demonstrating that the compound yields incorporation rates comparable to radioactive [14C] tracers while eliminating radioactive waste disposal, personnel exposure monitoring, and specialized facility requirements.

• [1] Palni LMS, Tay SAB, MacLeod JK. Determination by Gas Chromatography-Mass Spectrometry of [15N5]Adenine Incorporation into Endogenous Cytokinins and the Effect of Tissue Age on Cytokinin Biosynthesis in Datura innoxia Crown Gall Tissue. Plant Physiology. 1987;84(4):1158-1165. View Source

Isotopic Enrichment and Chemical Purity: Certified ≥98% for Both Parameters

Adenine-15N5 (hydrochloride hydrate) is supplied with certified specifications of ≥98% chemical purity and 98 atom% 15N isotopic enrichment . These dual purity specifications ensure that the internal standard does not introduce unlabeled adenine contamination that would elevate baseline signal and reduce quantitative dynamic range, while also ensuring that the isotopic label distribution is sufficiently high to maintain a clean +5 Da mass shift without lower-mass isotopologue interference [1]. Lower isotopic enrichment (e.g., <95 atom%) would produce mixed isotopologue populations that compromise MS signal separation [1].

Dual Purity Specification

Specification review

Chemical purity ≥98%

Isotopic enrichment 98 atom% 15N

Supports lot-to-lot consistency review

Batch-specific CoA available; QC release specifications

Evidence Dimension	Certified Chemical Purity and Isotopic Enrichment
Target Compound Data	Chemical purity ≥98%; Isotopic enrichment 98 atom% 15N
Comparator Or Baseline	Lower-grade isotope-labeled compounds: isotopic enrichment <95 atom% may produce detectable unlabeled or partially labeled species that interfere with quantification [1]
Quantified Difference	≥98% purity in both dimensions ensures minimal unlabeled analyte carryover and isotopologue cross-talk [1]
Conditions	QC release specifications; Certificate of Analysis (CoA) available per batch

Why This Matters

Dual ≥98% purity specifications reduce the need for post-purchase purity verification and enable direct integration into validated analytical methods with confidence in lot-to-lot consistency.

• [1] Reddy M. Dealing with challenges in testing and use of Stable Isotopic Labelled Standards. Express Pharma. 2022. View Source

Adenine-15N5 Hydrochloride Hydrate: Optimal Application Scenarios for Research and Industrial Procurement

Quantitative LC-MS/MS Bioanalysis of Adenine in Plasma, Urine, and Tissue Homogenates

Adenine-15N5 (hydrochloride hydrate) is optimally deployed as an internal standard for the absolute quantification of endogenous and exogenous adenine in complex biological matrices including plasma, serum, urine, and tissue homogenates . The compound's +5 Da mass shift enables unambiguous MS/MS detection in selected reaction monitoring (SRM) mode without isotopic cross-talk from the natural abundance envelope of unlabeled adenine [1]. The non-exchangeable 15N labeling ensures consistent internal standard response across sample preparation workflows that involve acidic or basic extraction conditions, protein precipitation, or solid-phase extraction, where deuterium-labeled standards may suffer from H-D exchange and subsequent quantification inaccuracy [2].

Stable Isotope-Resolved Metabolomics and Metabolic Flux Analysis of Purine Salvage Pathways

This compound serves as a metabolic tracer for investigating purine salvage pathway dynamics, cytokinin biosynthesis, and adenine nucleotide metabolism in both plant and mammalian systems [3]. In plant physiology research, [15N5]adenine has been quantitatively demonstrated to incorporate into zeatin and its metabolites, enabling flux measurements through cytokinin biosynthetic pathways [3]. The 15N5 labeling provides a stable, non-radioactive alternative to 14C-labeled adenine tracers, eliminating the need for specialized radiation safety infrastructure while maintaining comparable quantitative flux resolution [3]. In mammalian systems, 15N5-labeled adenine derivatives have been applied to trace DNA methylation dynamics and purine salvage pathway activity [4].

Regulated Bioanalytical Method Validation in Support of IND/NDA Submissions

For pharmaceutical development programs requiring validated LC-MS/MS methods for adenine quantification in support of IND or NDA submissions, Adenine-15N5 (hydrochloride hydrate) meets FDA and EMA guidance recommendations for the use of stable isotope-labeled internal standards [5]. The compound's co-elution with unlabeled adenine ensures that matrix effects are uniformly applied to both analyte and internal standard, satisfying regulatory requirements for accuracy and precision across the calibration range [5]. The availability of batch-specific Certificates of Analysis documenting ≥98% purity supports GLP compliance and method validation documentation .

Method Development for Multi-Analyte Purine Panel Quantification

Adenine-15N5 (hydrochloride hydrate) can be integrated into multi-analyte LC-MS/MS panels for the simultaneous quantification of purine nucleobases, nucleosides, and nucleotides (adenine, adenosine, AMP, ADP, ATP, and related metabolites) [6]. When used in combination with other 15N- or 13C-labeled purine standards (e.g., guanine-13C,15N2, adenosine-15N5, or ATP-13C10,15N5), the distinct mass shifts of each internal standard enable multiplexed quantification without cross-interference . The 15N5 labeling of adenine ensures that the adenine channel remains free of interference from unlabeled isobaric compounds and from other labeled purine standards in the panel [1].

Application

Selection Property

Validation Focus

LC-MS/MS adenine quantification in research matrices

Co-eluting 15N5 internal standard

Matrix-effect correction and recovery review

Stable isotope-resolved metabolomics

Non-radioactive 15N5 metabolic tracer

Purine salvage and cytokinin pathway flux

Bioanalytical method validation studies

Batch-certified dual purity with CoA

Method validation documentation context

Multi-analyte purine panel development

Distinct +5 Da mass channel

Multiplex cross-interference review

• [1] WuXi AppTec DMPK Service. LC−MS生物分析中内标的使用考量 (Considerations for the Use of Internal Standards in LC-MS Bioanalysis). Published 2025. View Source
• [2] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Communications in Mass Spectrometry. 2005;19(3):401-407. View Source
• [3] Palni LMS, Tay SAB, MacLeod JK. Determination by Gas Chromatography-Mass Spectrometry of [15N5]Adenine Incorporation into Endogenous Cytokinins and the Effect of Tissue Age on Cytokinin Biosynthesis in Datura innoxia Crown Gall Tissue. Plant Physiology. 1987;84(4):1158-1165. View Source
• [4] Liu B, Liu X, Lai W, Wang H. Metabolically Generated Stable Isotope-Labeled Deoxynucleoside Code for Tracing DNA N6-Methyladenine in Human Cells. Analytical Chemistry. 2017;89(11):6203-6210. View Source
• [5] Reddy M. Dealing with challenges in testing and use of Stable Isotopic Labelled Standards. Express Pharma. 2022. View Source
• [6] Deschamps F. Expert Insights with AptoChem: Isotope Standards for Bioanalysis. LinkedIn. 2025. View Source